Cas no 35161-15-0 (2-Cyclohexen-1-one, 4-methyl-4-propyl-)

• Product Name: 2-Cyclohexen-1-one, 4-methyl-4-propyl-
• CAS No: 35161-15-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1468565
• PubChem ID: 317676
• Update Time: 2024-01-16

2-Cyclohexen-1-one, 4-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-methyl-4-propyl-
• SCHEMBL11950275
• 35161-15-0
• 4-methyl-4-propylcyclohex-2-enone
• 67672-74-6
• NSC-250974
• DTXSID901290299
• 4-methyl-4-n-propylcyclohexenone
• NSC250974
• 4-METHYL-4-PROPYL-2-CYCLOHEXEN-1-ONE, (+/-)
• 4-Methyl-4-propyl-2-cyclohexen-1-one
• Y3RHN2PK8F
• 4-METHYL-4-PROPYL-2-CYCLOHEXENONE
• DTXSID30312163

• Inchi： 1S/C10H16O/c1-3-6-10(2)7-4-9(11)5-8-10/h4,7H,3,5-6,8H2,1-2H3
• InChI Key： WZPGBIYWYMLIEU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)(CCC)CC1

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07